Cas no 103203-47-0 (1-(4-ethyl-3-nitrophenyl)ethanone)

1-(4-ethyl-3-nitrophenyl)ethanone structure
103203-47-0 structure
Product Name:1-(4-ethyl-3-nitrophenyl)ethanone
CAS No:103203-47-0
MF:C10H11NO3
MW:193.199242830276
CID:1136285
PubChem ID:22958277
Update Time:2025-04-20

1-(4-ethyl-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethyl-3-nitrophenyl)ethanone
    • SureCN4173251
    • A800691
    • 1-(4-Aethyl-3-nitro-phenyl)-aethanon
    • 1-(4-ethyl-3-nitro-phenyl)ethanone
    • 3-nitro-4-ethyl-acetophenone
    • 1-(4-ethyl-3-nitro-phenyl)-ethanone
    • 1-(4-ethyl-3-nitrophenyl)ethan-1-one
    • DB-311044
    • HKCVUYSKKYLQGG-UHFFFAOYSA-N
    • AMY23767
    • DTXSID20629212
    • 103203-47-0
    • SCHEMBL4173251
    • Inchi: 1S/C10H11NO3/c1-3-8-4-5-9(7(2)12)6-10(8)11(13)14/h4-6H,3H2,1-2H3
    • InChI Key: HKCVUYSKKYLQGG-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=C(C=1)[N+](=O)[O-])CC

Computed Properties

  • Exact Mass: 193.07393
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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